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Compound of Interest

Compound Name:
N,N-bis (2-hydroxyethyl)

tridecylamine

CAS No.: 68155-05-5

Cat. No.: B1266714

Get Quote

This technical guide provides a summary of the available data on N,N-bis(2-hydroxyethyl)

tridecylamine, with a focus on its solubility profile. The information is intended for researchers,

scientists, and professionals in drug development.

Core Compound Properties
N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with the chemical formula

C17H37NO2.[1][2][3] It possesses a long tridecyl alkyl chain, contributing to its surfactant

properties, and two hydrophilic hydroxyethyl groups. It is also known as 2-[2-

hydroxyethyl(tridecyl)amino]ethanol.[2][3]
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Property Value Source(s)

Molecular Formula C17H37NO2 [1][2][3]

Molecular Weight 287.48 g/mol [2][3]

Appearance

White to off-white solid or

colorless to pale yellow

viscous liquid

[1][2]

CAS Number 18312-57-7, 68155-05-5 [1][2][4]

Solubility Data
Quantitative, experimentally determined solubility data for N,N-bis(2-hydroxyethyl)

tridecylamine is not readily available in the public domain. However, qualitative descriptions of

its solubility have been reported.

Solvent Solubility Source(s)

Chloroform Slightly Soluble [1]

Methanol Slightly Soluble [1]

As a non-ionic surfactant, it is expected to have limited solubility in water due to the long

hydrophobic alkyl chain.

Experimental Protocols
Specific experimental protocols for determining the solubility of N,N-bis(2-hydroxyethyl)

tridecylamine were not found in the searched literature. However, a general methodology for

determining the solubility of a compound like this would typically follow the principles of the

shake-flask method, a standard technique for solubility measurement.

General Experimental Protocol for Solubility Determination (Shake-Flask Method)

Preparation of Saturated Solution: An excess amount of N,N-bis(2-hydroxyethyl)

tridecylamine is added to a known volume of the solvent (e.g., water, ethanol, chloroform) in
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a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature

for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between

the dissolved and undissolved solute.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Sampling and Analysis: A known volume of the clear supernatant (the saturated solution) is

carefully removed.

Quantification: The concentration of N,N-bis(2-hydroxyethyl) tridecylamine in the sample is

determined using a suitable analytical technique. Given its structure, High-Performance

Liquid Chromatography (HPLC) with a suitable detector (e.g., a Charged Aerosol Detector or

a Mass Spectrometer) would be an appropriate method.

Calculation: The solubility is then calculated and expressed in units such as g/L, mg/mL, or

mol/L.

Signaling Pathways and Biological Activity
Currently, there is no available scientific literature detailing the involvement of N,N-bis(2-

hydroxyethyl) tridecylamine in any specific biological signaling pathways. Its primary application

appears to be as a surfactant, emulsifier, and thickener in various industrial formulations,

including paints, lubricants, and cleaning agents.[1]

Visualizations
As no specific experimental workflows or signaling pathways involving N,N-bis(2-hydroxyethyl)

tridecylamine were identified, a generalized workflow for solubility determination is presented

below.
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Preparation Equilibration Phase Separation Analysis Result

Add excess solute to solvent Agitate at constant temperature
(24-72h) Centrifuge or let stand Extract clear supernatant Quantify concentration (e.g., HPLC) Calculate solubility
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Caption: A generalized experimental workflow for determining the solubility of a compound

using the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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